Cas no 2172612-12-1 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• CAS No: 2172612-12-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6241447
• PubChem ID: 165539636
• Update Time: 2025-05-21

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbut-2-enoic acid
• 2172612-12-1
• EN300-1500609

• Inchi： 1S/C27H30N2O5/c1-17(25(31)32)13-14-28-24(30)15-27(2,18-11-12-18)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,13,18,23H,11-12,14-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/b17-13+
• InChI Key： UYJUQMSHWALYMJ-GHRIWEEISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NC/C=C(/C(=O)O)\C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid

Introduction to 4-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic Acid (CAS No. 2172612-12-1)

4-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid, also known by its CAS number 2172612-12-1, is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenyl moiety, and an amide linkage, which collectively contribute to its biological activity and chemical stability.

The cyclopropyl group is a three-carbon cyclic structure that imparts unique conformational properties to the molecule. This group is known for its ability to induce steric hindrance and influence the overall conformation of the molecule, which can be crucial for binding to specific biological targets. The presence of the fluorenyl moiety, on the other hand, provides a rigid and planar structure that can enhance the compound's photophysical properties and stability. The amide linkage in the molecule plays a critical role in mediating hydrogen bonding interactions, which are essential for molecular recognition and binding.

Recent studies have highlighted the potential of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid in various therapeutic applications. One notable area of research is its use as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The fluorenyl methoxycarbonyl (Fmoc) protecting group in this compound can be selectively cleaved by specific enzymes, releasing the active drug moiety at the desired site of action. This approach can improve drug delivery and reduce systemic side effects.

In addition to its potential as a prodrug, 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid has shown promise in anti-inflammatory and antimicrobial applications. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases. Furthermore, preliminary antimicrobial assays have indicated that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

The synthesis of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enonic acid involves several steps, including the formation of the cyclopropyl group, the introduction of the fluorenyl methoxycarbonyl protecting group, and the final coupling reaction to form the amide linkage. These synthetic steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

From a pharmacological perspective, understanding the pharmacokinetic and pharmacodynamic properties of 4-3-cyclopropyl-3-{(9H-fluoren)-9-yloxymethylcarbonylamino}butanamido)-2-methylbutaenoic acid is crucial for its successful application in clinical settings. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable properties for a therapeutic agent.

To further explore its therapeutic potential, ongoing clinical trials are evaluating the safety and efficacy of 4-3-cyclopropyl-{(9H-fluoren)-9-yloxymethylcarbonylamino}butanamido)-2-methylbutaenoic acid in various disease models. These trials aim to provide comprehensive data on its pharmacological effects and identify any potential side effects or contraindications. The results from these trials will be instrumental in guiding future drug development efforts.

In conclusion, 4-3-cyclopropyl-{(9H-fluoren)-9-yloxymethylcarbonylamino}butanamido)-2-methylbutaenoic acid (CAS No. 2172612-12-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a prodrug, anti-inflammatory agent, and antimicrobial compound. Continued research into its synthesis, pharmacology, and clinical applications will likely uncover new opportunities for its use in treating various diseases.